![molecular formula C24H25FN2O5S B297394 N-(3,4-dimethoxyphenyl)-2-{(2-fluorobenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide](/img/structure/B297394.png)
N-(3,4-dimethoxyphenyl)-2-{(2-fluorobenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide
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Overview
Description
N-(3,4-dimethoxyphenyl)-2-{(2-fluorobenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide, also known as DAS181, is a small molecule drug that has been extensively studied for its potential therapeutic applications. It was originally developed as a broad-spectrum antiviral agent, targeting influenza viruses and other respiratory pathogens.
Mechanism of Action
N-(3,4-dimethoxyphenyl)-2-{(2-fluorobenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide works by cleaving the sialic acid receptors on the surface of host cells. This prevents the virus from binding to the host cell and entering it. This mechanism of action is different from traditional antiviral drugs, which target the virus itself. By targeting the host cell receptors, this compound is less likely to lead to the development of drug resistance.
Biochemical and Physiological Effects:
This compound has been shown to be safe and well-tolerated in animal studies and human clinical trials. It is rapidly absorbed and metabolized in the body, with a half-life of approximately 2 hours. Studies have also shown that this compound does not have any significant effects on the immune system or other physiological processes.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3,4-dimethoxyphenyl)-2-{(2-fluorobenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide is its broad-spectrum activity against a wide range of respiratory pathogens. This makes it a potentially useful therapeutic agent for the treatment of influenza and other respiratory infections. However, there are also some limitations to the use of this compound in lab experiments. For example, it can be difficult to obtain sufficient quantities of the drug for large-scale studies, and it may not be effective against all strains of influenza virus.
Future Directions
There are several potential future directions for the development of N-(3,4-dimethoxyphenyl)-2-{(2-fluorobenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide. One area of research is the development of new formulations of the drug, such as inhalable or injectable formulations. Another area of research is the use of this compound in combination with other antiviral drugs to enhance its efficacy. Finally, there is also interest in exploring the potential use of this compound for the treatment of other viral infections, such as Ebola virus and Zika virus.
Conclusion:
This compound is a small molecule drug that has shown great promise as a broad-spectrum antiviral agent. Its unique mechanism of action and broad-spectrum activity make it a potentially useful therapeutic agent for the treatment of influenza and other respiratory infections. While there are some limitations to its use in lab experiments, there are also several potential future directions for the development of this compound.
Synthesis Methods
N-(3,4-dimethoxyphenyl)-2-{(2-fluorobenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide can be synthesized using a multi-step process. The first step involves the reaction of 3,4-dimethoxyaniline with 2-fluorobenzyl bromide in the presence of a base to form the intermediate compound. This intermediate is then reacted with 4-methylbenzenesulfonyl chloride in the presence of a base to form the final product, this compound.
Scientific Research Applications
N-(3,4-dimethoxyphenyl)-2-{(2-fluorobenzyl)[(4-methylphenyl)sulfonyl]amino}acetamide has been extensively studied for its potential therapeutic applications. One of its main applications is as a broad-spectrum antiviral agent. Studies have shown that this compound is effective against a wide range of influenza viruses, including H1N1, H3N2, and H5N1. It has also been shown to be effective against other respiratory pathogens, including parainfluenza virus and respiratory syncytial virus.
Properties
Molecular Formula |
C24H25FN2O5S |
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Molecular Weight |
472.5 g/mol |
IUPAC Name |
N-(3,4-dimethoxyphenyl)-2-[(2-fluorophenyl)methyl-(4-methylphenyl)sulfonylamino]acetamide |
InChI |
InChI=1S/C24H25FN2O5S/c1-17-8-11-20(12-9-17)33(29,30)27(15-18-6-4-5-7-21(18)25)16-24(28)26-19-10-13-22(31-2)23(14-19)32-3/h4-14H,15-16H2,1-3H3,(H,26,28) |
InChI Key |
XILUJIXIRWYUTP-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2F)CC(=O)NC3=CC(=C(C=C3)OC)OC |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2F)CC(=O)NC3=CC(=C(C=C3)OC)OC |
Origin of Product |
United States |
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